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Compound of Interest

Compound Name: Methyl 5-chloropentanoate
CAS No.: 14273-86-0
Cat. No.: B080112
Get Quote
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Executive Summary

Methyl 5-chloropentanoate (CAS: 14273-86-0) is a critical aliphatic ester intermediate, widely
utilized in the synthesis of pharmaceutical APIs, including the anticoagulant Apixaban.[1][2] Its
structural integrity is defined by a terminal alkyl chloride and a methyl ester functionality,
separated by a four-carbon chain.

This guide provides a definitive analysis of its 1H and 13C NMR spectral signatures, comparing
them against key synthetic precursors (5-chloropentanoic acid) and halogenated analogs
(Methyl 5-bromopentanoate) to establish rigorous identification standards.

Key Spectral Identifiers
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Feature Chemical Shift (8) Multiplicity Diagnostic Value

Confirms ester
Methoxy Group (-

3.67 ppm Singlet (s formation (vs. Acid).[3
OCHS) pp glet (s) ( )[3]
[4]
] Confirms terminal
Chloromethyl (-CH2CI)  3.53 - 3.55 ppm Triplet (t) )
halogenation.
Carbonyl Carbon ) Distinguishes ester
173.8 ppm Singlet ]
(C=0) from acid/aldehyde.

Structural Analysis & NMR Assighments
Molecule Numbering Strategy

To ensure accurate assignment, the carbon chain is numbered starting from the carbonyl
carbon as C1.

e Structure:MeO(C1)OC(C2)H2-(C3)H2-(C4)H2-(C5)H2-Cl
o Formula: CeH11CIO2[2][4][5]

e MW: 150.60 g/mol

1H NMR Spectral Data (400 MHz, CDCIs)

The proton spectrum is characterized by two distinct downfield signals (methoxy and
chloromethyl) and three upfield methylene clusters.
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13C NMR Spectral Data (100 MHz, CDCIs3)

The carbon spectrum confirms the backbone integrity.
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Position Carbon Type Shift (8, ppm) Assignment Logic
Typical ester carbonyl
C-1 Carbonyl (C=0) 173.8 range (vs. ~179 ppm
for acid).
Diagnostic for methyl
-OCHs Methoxy Carbon 51.6
esters.
Upfield of O-CH2
C-5 Chloromethyl 44.7 (~60) but downfield of
alkyl (~30).
C-2 a-Methylene 334 Alpha to carbonyl.
Gamma to carbonyl;
C-4 0-Methylene 31.9 )
beta to Chlorine.
Most shielded internal
C-3 B-Methylene 22.1

methylene.

Visualization: Assignment Logic & Workflow

The following diagram illustrates the logical flow for assigning signals based on

electronegativity and functional group proximity.

Alkyl Chloride Inductive Effect g | 1H-3.54 ppm ®
(-CH2Cl) 13C: 44.7 ppm
Direct Link 1H: 3.67 ppm (s)
sEreal —®1 13C:51.6 ppm
(-COOCH3)

Methyl 5-chloropentanoate

Alkyl Chain

Alpha Deshielding

(-(CH2)3-)

Click to download full resolution via product page

1H: 2.38 ppm (1)
13C: 33.4 ppm
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Caption: Logical correlation between functional groups (Ester, Chloride) and observed chemical

shifts, highlighting the deshielding effects determining peak positions.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares Methyl 5-chloropentanoate against its direct precursor and

a halogenated analog to assist in reaction monitoring and impurity identification.

Comparison 1: Ester vs. Free Acid (Precursor)

Alternative: 5-Chloropentanoic Acid (CAS: 1119-46-6) Context: Used to monitor the completion

of esterification.[6]

Feature

Methyl 5-
chloropentanoate
(Product)

5-Chloropentanoic
Acid (Precursor)

Analytical
Implication

1H Methyl Signal

Singlet @ 3.67 ppm

Absent

Disappearance of OH
(12.0 ppm) and
appearance of OMe
(3.67 ppm) confirms

reaction completion.

13C Carbonyl

173.8 ppm

~179.0 ppm

Upfield shift of ~5 ppm
indicates successful

esterification.

Solubility

High in CDCls,

Organic Solvents

Soluble in DMSO;

Dimerizes in CDClI3

Product is easier to
handle in non-polar

workups.

Comparison 2: Chloro- vs. Bromo- Analog

Alternative: Methyl 5-bromopentanoate (CAS: 5454-83-1) Context: Bromides are often used for

higher reactivity in nucleophilic substitutions.
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Feature

Chloro-Ester (ClI)

Bromo-Ester (Br)

Mechanistic Insight

H-5 Shift ()

3.54 ppm

3.40 ppm

Chlorine is more
electronegative (3.16)
than Bromine (2.96),
causing a greater
downfield shift.

C-5 Shift ()

44.7 ppm

33.5 ppm

Critical: The Heavy
Atom Effect causes
the C-Br carbon to
appear significantly
upfield compared to
C-Cl.

Reactivity

Moderate

High

Bromide is a better
leaving group; use
Bromo-analog if
subsequent
substitution is
sluggish.

Experimental Protocols

Synthesis Workflow (Green Chemistry Route)

The preferred synthesis utilizes the ring-opening of d-Valerolactone, avoiding the handling of

free 5-chloropentanoic acid.

o-Valerolactone

Ring Opening
Chlorination)

|

Esterification

I
Acyl Chloride | (-HCI)

MeOH / SOCI2
(or HCI gas)

/yl Intermediate !
I __________ -

Methyl 5-chloropentanoate
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Caption: One-pot synthesis route from &-Valerolactone using Thionyl Chloride and Methanol,
minimizing isolation steps.

Synthesis Protocol

o Setup: Equip a round-bottom flask with a reflux condenser and a drying tube (CaClz).
» Reagents: Charge d-Valerolactone (1.0 eq) and Methanol (excess, solvent/reactant).
e Addition: Cool to 0°C. Add Thionyl Chloride (1.1 eq) dropwise to control exotherm.

o Reaction: Reflux for 2-3 hours. Monitor by TLC (SiOz, 10% EtOAc/Hexane) or NMR
(disappearance of lactone signals).

o Workup: Concentrate in vacuo. Dilute with Et20, wash with sat. NaHCOs (to remove
HCI/SO: traces), then Brine.

 Purification: Dry over MgSOa4 and concentrate. Distillation (bp ~106°C @ 38 mmHg) yields
pure oil.

NMR Acquisition Parameters

To replicate the data presented above, ensure the following acquisition parameters:

Solvent: CDCIs (99.8% D) with 0.03% TMS v/v.

Concentration: ~10-15 mg in 0.6 mL solvent.

Reference: Calibrate TMS to 0.00 ppm or residual CHCIs to 7.26 ppm (1H) / 77.16 ppm
(13C).

Pulse Sequence: Standard 1D zg30 (Proton) / zgpg30 (Carbon with proton decoupling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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